Cas no 54022-96-7 (5-(3-Methoxyphenyl)-2-furoic Acid)

• Product Name: 5-(3-Methoxyphenyl)-2-furoic Acid
• CAS No: 54022-96-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD05022489
• CID: 366940
• PubChem ID: 2794680
• Update Time: 2025-04-19

5-(3-Methoxyphenyl)-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-(3-methoxyphenyl)-
• 5-(3-METHOXYPHENYL)-2-FUROIC ACID
• 5-(3-Methoxyphenyl)-2-carboxy-furan
• 5-(3-Methoxyphenyl)-2-furancarbonsaeure
• 5-(3-methoxyphenyl)-2-furoic acid(SALTDATA: FREE)
• 5-(3-methoxy-phenyl)-furan-2-carboxylic acid
• 54022-96-7
• SY045390
• SCHEMBL3741650
• AKOS000314392
• 5-(3-methoxyphenyl)-2-furoic acid, AldrichCPR
• DTXSID70383317
• FT-0764292
• SB61047
• A914545
• CS-0314713
• MFCD05022489
• PS-5909
• BB 0222394
• DB-028204
• 2-Furancarboxylic acid, 5-(3-methoxyphenyl)-
• ALBB-020589
• 5-(3-Methoxyphenyl)-2-furoic Acid

• MDL： MFCD05022489
• Inchi： 1S/C12H10O4/c1-15-9-4-2-3-8(7-9)10-5-6-11(16-10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： RIIFZAPFLSKUTL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.253
• Melting Point: 169 °C
• Boiling Point: 393.5℃/760mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.565
• PSA: 59.67000
• LogP: 2.65340

5-(3-Methoxyphenyl)-2-furoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：